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Compound of Interest

Compound Name: Dichloralphenazone

Cat. No.: B1670458

A Technical Guide to the Synthesis of
Dichloralphenazone

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the synthesis of
dichloralphenazone, a molecular complex with applications in the pharmaceutical industry.
The document details the precursor components, synthesis pathways, and relevant
physicochemical properties, presented in a format tailored for a scientific audience.

Introduction

Dichloralphenazone is a well-established pharmaceutical agent known for its sedative
properties.[1][2][3] Chemically, it is a molecular complex, or co-crystal, formed between two
active pharmaceutical ingredients: antipyrine (also known as phenazone) and chloral hydrate.
[4] The complex consists of these components in a defined 1:2 stoichiometric ratio.[4][5] This
guide will explore the synthesis of this compound from its fundamental precursors.

Precursor Components

The synthesis of dichloralphenazone originates from two primary components:

» Antipyrine (Phenazone): An analgesic and antipyretic agent.
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e Chloral Hydrate: A sedative and hypnotic agent.

The formation of dichloralphenazone involves the direct complexation of these two
precursors.[5] A summary of the key properties of these precursors and the resulting
dichloralphenazone complex is provided in the table below.

Antipyrine Dichloralphenazon
Property Chloral Hydrate

(Phenazone) (5
Molecular Formula C11H12N20 C2H3CIz02 C15H18CleN20s
Molecular Weight (

188.23 165.40 519.02[1][2][6]
g/mol )

Colorless, odorless, Colorless, transparent ~ White, microcrystalline
Appearance ]

crystalline powder crystals powder[1][3]
Melting Point (°C) 111-114 ~57 ~68[2]
Stoichiometric Ratio in

2 1.2

Complex

Synthesis Pathway of Dichloralphenazone

The synthesis of dichloralphenazone is achieved through co-crystallization, a process that
involves the formation of a crystalline solid containing two or more neutral molecules in a
stoichiometric ratio within the same crystal lattice. Several methods can be employed for co-
crystallization, including solvent evaporation, grinding (mechanochemistry), and slurry
crystallization.

A visual representation of the synthesis pathway is provided below:
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Precursor Components

Antipyrine (C11H12N20) Chloral Hydrate (C2H3CI302)

1 part 2 parts

Synthesis Process

Co-crystallization
(1:2 Molar Ratio)

Complexation

Final Rroduct

Dichloralphenazone

(C15H18CI6N205)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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